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Compound of Interest

Compound Name: Ethyl oxo(2-oxocyclohexyl)acetate

Cat. No.: B1266542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the historical discovery and seminal first synthesis of ethyl 2-

oxocyclohexaneglyoxylate, more commonly known in chemical literature as ethyl 2-

oxocyclohexanecarboxylate. This important bicyclic β-keto ester has served as a versatile

building block in organic synthesis, contributing to the development of numerous complex

molecules and pharmaceutical agents. This document provides a detailed account of the

original experimental protocol, quantitative data from early reports, and a visualization of the

foundational chemical transformation.

Discovery and Attribution
The discovery and first synthesis of ethyl 2-oxocyclohexanecarboxylate are attributed to the

German chemist Walter Dieckmann. His groundbreaking work on the intramolecular

condensation of dicarboxylic acid esters, now famously known as the Dieckmann

condensation, led to the formation of cyclic β-keto esters. The synthesis of the six-membered

ring system of ethyl 2-oxocyclohexanecarboxylate was a key demonstration of this powerful

cyclization reaction. Dieckmann's comprehensive investigations into this class of reactions

were published in the late 19th and early 20th centuries, with the most pertinent details

regarding this specific compound appearing in his 1901 publication in Justus Liebigs Annalen

der Chemie.[1][2][3]
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First Synthesis: The Dieckmann Condensation of
Diethyl Pimelate
The inaugural synthesis of ethyl 2-oxocyclohexanecarboxylate was achieved through the

intramolecular cyclization of diethyl pimelate using a sodium metal suspension in a

hydrocarbon solvent. This reaction elegantly demonstrates the principles of the Dieckmann

condensation, where a diester undergoes an intramolecular Claisen condensation to yield a

cyclic β-keto ester.

Quantitative Data
The following table summarizes the key quantitative data from early reports on the synthesis of

ethyl 2-oxocyclohexanecarboxylate.

Parameter Value Reference

Starting Material Diethyl Pimelate Dieckmann, 1901

Reagent Sodium Metal Dieckmann, 1901

Product
Ethyl 2-

oxocyclohexanecarboxylate
Dieckmann, 1901

Boiling Point 129-131 °C (at 14 mmHg) Dieckmann, 1901

Yield
Not explicitly stated in the

initial report
-

Experimental Protocol: The First Synthesis
The following protocol is based on the experimental description provided by Walter Dieckmann

in his 1901 publication.

Materials:

Diethyl pimelate

Sodium metal
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Toluene (dry)

Dilute Acetic Acid

Ether

Saturated sodium bisulfite solution

Sodium sulfate (anhydrous)

Procedure:

Preparation of Sodium Suspension: A suspension of finely divided sodium metal in dry

toluene was prepared.

Reaction Initiation: To the stirred sodium suspension, diethyl pimelate was added. The

reaction mixture was then heated to initiate the condensation reaction.

Reaction Completion and Work-up: The reaction was considered complete when the

evolution of hydrogen gas ceased. The reaction mixture was then cooled, and the unreacted

sodium was destroyed by the careful addition of moist ether, followed by water.

Acidification and Extraction: The aqueous layer was separated and acidified with dilute acetic

acid. The liberated β-keto ester was then extracted with ether.

Purification: The ethereal extract was washed with a saturated sodium bisulfite solution to

remove any aldehydic impurities, followed by washing with water. The organic layer was then

dried over anhydrous sodium sulfate.

Isolation of Product: The ether was removed by distillation, and the remaining oil was purified

by vacuum distillation to yield ethyl 2-oxocyclohexanecarboxylate.

Reaction Visualization
The logical flow of the first synthesis of ethyl 2-oxocyclohexanecarboxylate via the Dieckmann

condensation is depicted in the following diagram.
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Caption: First synthesis of ethyl 2-oxocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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